Cas no 2138088-54-5 (3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline)

• Product Name: 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline
• CAS No: 2138088-54-5
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5938490
• PubChem ID: 165494664
• Update Time: 2025-06-08

3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline
• 2138088-54-5
• EN300-1142003

• Inchi： 1S/C13H15N3O/c1-8-4-11(14)5-12(9(8)2)10-6-15-13(17-3)16-7-10/h4-7H,14H2,1-3H3
• InChI Key： HEXIMGHIWMRXLO-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C=N1)C1C=C(C=C(C)C=1C)N

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Additional information on 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline

Comprehensive Overview of 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline (CAS No. 2138088-54-5)

The compound 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline (CAS No. 2138088-54-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a methoxypyrimidine moiety linked to a dimethylaniline group, makes it a valuable intermediate for the synthesis of more complex compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

One of the key reasons for the growing interest in 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline is its role as a building block in the synthesis of biologically active molecules. The presence of both pyrimidine and aniline functional groups allows for versatile chemical modifications, enabling the creation of compounds with tailored properties. This adaptability is particularly relevant in the context of targeted drug design, where researchers seek to develop molecules with high specificity and efficacy. The compound's CAS No. 2138088-54-5 is frequently searched in academic and industrial databases, reflecting its importance in contemporary research.

In addition to its pharmaceutical applications, 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline has also been explored in the field of organic electronics. The conjugated system formed by the pyrimidine and aniline rings contributes to its electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. As the demand for sustainable and energy-efficient technologies grows, compounds like this are becoming increasingly valuable. Searches for "pyrimidine-based materials" and "aniline derivatives in electronics" often lead to discussions about this compound.

The synthesis and characterization of 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline have been the subject of numerous studies. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to ensure its purity and structural integrity. These methods are critical for applications where precise molecular composition is essential, such as in pharmaceutical intermediates or high-performance materials. The compound's CAS No. 2138088-54-5 is often referenced in patents and research papers, highlighting its commercial and scientific relevance.

Another area of interest is the compound's potential role in agrochemical research. The pyrimidine ring is a common motif in herbicides and fungicides, and modifications to its structure can lead to compounds with enhanced activity. Researchers are investigating whether 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline could serve as a precursor for novel agrochemicals, addressing challenges such as pest resistance and environmental impact. This aligns with broader trends in sustainable agriculture, where there is a push for safer and more effective crop protection solutions.

From a commercial perspective, the demand for 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline is expected to rise as its applications expand. Suppliers and manufacturers are increasingly listing this compound under its CAS No. 2138088-54-5 in catalogs, catering to the needs of research institutions and industrial clients. The compound's versatility and the growing body of research supporting its use make it a promising candidate for future innovations. Searches for "buy 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline" and "suppliers of CAS 2138088-54-5" reflect this trend.

In conclusion, 3-(2-methoxypyrimidin-5-yl)-4,5-dimethylaniline (CAS No. 2138088-54-5) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique structural features, combined with its applicability in drug discovery, organic electronics, and agrochemicals, make it a subject of ongoing research and development. As advancements in these fields continue, the importance of this compound is likely to grow, solidifying its place in the landscape of modern chemistry.